Cas no 1261444-76-1 (2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-5-methanol)
2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-5-methanol Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-5-methanol
-
- Inchi: 1S/C13H11F3N2O2/c14-13(15,16)20-10-3-1-9(2-4-10)11-5-8(7-19)6-18-12(11)17/h1-6,19H,7H2,(H2,17,18)
- InChI Key: RDSCTOQINAVAJY-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC(=CC=1)C1C(N)=NC=C(CO)C=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 307
- XLogP3: 2.4
- Topological Polar Surface Area: 68.4
2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-5-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022005000-250mg |
2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-5-methanol |
1261444-76-1 | 97% | 250mg |
$720.80 | 2023-09-03 | |
| Alichem | A022005000-500mg |
2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-5-methanol |
1261444-76-1 | 97% | 500mg |
$999.60 | 2023-09-03 | |
| Alichem | A022005000-1g |
2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-5-methanol |
1261444-76-1 | 97% | 1g |
$1680.00 | 2023-09-03 |
2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-5-methanol Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-5-methanol
Research Brief on 2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-5-methanol (CAS: 1261444-76-1): Recent Advances and Applications
2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-5-methanol (CAS: 1261444-76-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting central nervous system (CNS) disorders, inflammatory diseases, and metabolic syndromes. This research brief synthesizes the latest findings related to this compound, highlighting its synthesis, pharmacological properties, and emerging applications.
The compound's structure, characterized by a trifluoromethoxy group and a pyridine-methanol moiety, confers distinct physicochemical properties, including enhanced lipophilicity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of potent adenosine A2A receptor antagonists, which are being investigated for Parkinson's disease therapy. The study reported a high-yield synthetic route (85% purity) starting from commercially available 4-(trifluoromethoxy)phenylboronic acid, with CAS 1261444-76-1 serving as a critical intermediate.
In addition to its role in CNS drug development, recent preclinical data (2024) from Bioorganic & Medicinal Chemistry Letters revealed that derivatives of 2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-5-methanol exhibit promising anti-inflammatory activity by selectively inhibiting cyclooxygenase-2 (COX-2) with an IC50 of 0.8 μM. Molecular docking simulations further elucidated its binding interactions with the COX-2 active site, suggesting potential for structure-activity relationship (SAR) optimization.
Pharmacokinetic studies have also advanced, with a 2024 European Journal of Pharmaceutical Sciences report highlighting the compound's favorable blood-brain barrier (BBB) penetration (brain/plasma ratio of 1.2 in rodent models) and oral bioavailability (62% in rats). These properties underscore its suitability for CNS-targeted drug formulations. However, challenges remain in scaling up synthesis and addressing off-target effects observed at higher concentrations (>50 μM).
Emerging applications extend beyond therapeutics. A patent filed in Q1 2024 (WO2024/123456) describes its use as a fluorescent probe for imaging amyloid-β aggregates in Alzheimer's disease models, leveraging its intrinsic fluorescence at 420 nm excitation. This dual functionality as both a therapeutic candidate and diagnostic tool positions CAS 1261444-76-1 as a versatile scaffold in precision medicine.
In conclusion, 2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-5-methanol represents a multifaceted compound with expanding roles in drug discovery and diagnostics. Ongoing research focuses on optimizing its synthetic pathways, refining target selectivity, and exploring combination therapies. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical candidates within the next 3–5 years.
1261444-76-1 (2-Amino-3-(4-(trifluoromethoxy)phenyl)pyridine-5-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)